Cas no 2171780-38-2 (4-(1-amino-2-methoxyethyl)oxepan-4-ol)

• Product Name: 4-(1-amino-2-methoxyethyl)oxepan-4-ol
• CAS No: 2171780-38-2
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6440605
• PubChem ID: 165599825
• Update Time: 2025-10-28

4-(1-amino-2-methoxyethyl)oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methoxyethyl)oxepan-4-ol
• 2171780-38-2
• EN300-1648134

• Inchi： 1S/C9H19NO3/c1-12-7-8(10)9(11)3-2-5-13-6-4-9/h8,11H,2-7,10H2,1H3
• InChI Key： CBLLEUBKDMPXEX-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C(COC)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(1-amino-2-methoxyethyl)oxepan-4-ol

Professional Introduction to 4-(1-amino-2-methoxyethyl)oxepan-4-ol (CAS No. 2171780-38-2)

4-(1-amino-2-methoxyethyl)oxepan-4-ol, identified by its Chemical Abstracts Service number CAS No. 2171780-38-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This oxepane derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of 4-(1-amino-2-methoxyethyl)oxepan-4-ol consists of a cyclohexane ring oxygenated at the 4-position, substituted with an N-substituted amine group and an ethylene oxide moiety bearing a methoxy group. This configuration imparts distinct chemical and biological properties, making it a valuable scaffold for exploring pharmacological interactions. The presence of both basic and hydrophilic functional groups enhances its solubility and reactivity, which are critical factors in drug design.

In recent years, there has been growing interest in oxepane derivatives due to their favorable pharmacokinetic profiles and reduced metabolic liability compared to traditional drug candidates. The flexibility of the oxepane ring allows for conformational diversity, which can be exploited to optimize binding affinity and selectivity. Furthermore, the incorporation of nitrogen-containing heterocycles has been shown to improve bioavailability and target engagement.

Current research in the field of medicinal chemistry highlights the potential of 4-(1-amino-2-methoxyethyl)oxepan-4-ol as a precursor for developing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds with inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The amine and methoxy functional groups provide opportunities for further derivatization, enabling the creation of libraries of compounds with tailored properties.

The synthesis of 4-(1-amino-2-methoxyethyl)oxepan-4-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of complex substituents without compromising structural integrity.

The pharmacological evaluation of derivatives derived from CAS No. 2171780-38-2 has revealed promising results in preclinical studies. These investigations have focused on assessing their efficacy in models of inflammation, pain, and neurodegenerative diseases. The ability of these compounds to modulate key signaling pathways suggests their potential as lead candidates for further development into therapeutic agents.

The role of computational chemistry in optimizing the pharmacological properties of oxepane-based compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, identifying optimal conformations, and guiding structural modifications. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The versatility of 4-(1-amino-2-methoxyethyl)oxepan-4-ol extends beyond its applications in drug development. It serves as a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. Its unique structural features make it a suitable candidate for generating novel materials with enhanced functional properties.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully realize its potential. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock new possibilities for therapeutic interventions and industrial applications.

In conclusion, 4-(1-amino-2-methoxyethyl)oxepan-4-ol (CAS No. 2171780-38-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its favorable physicochemical properties, positions it as a versatile scaffold for developing innovative therapeutics. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in shaping the future of drug discovery and industrial chemistry.